4-{[4-(2,4-dimethoxyphenyl)-4-oxobutanoyl]amino}benzoic acid

• IUPAC Name: 4-[[4-(2,4-dimethoxyphenyl)-4-oxobutanoyl]amino]benzoic acid
• InChI: InChI=1S/C19H19NO6/c1-25-14-7-8-15(17(11-14)26-2)16(21)9-10-18(22)20-13-5-3-12(4-6-13)19(23)24/h3-8,11H,9-10H2,1-2H3,(H,20,22)(H,23,24)
• InChI Key: DMKLAWZYFVGGJW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)CCC(=O)NC2=CC=C(C=C2)C(=O)O)OC
• Molecular Formula: C19H19NO6
• Molecular Weight: 357.4 g/mol

Description

4-{[4-(2,4-dimethoxyphenyl)-4-oxobutanoyl]amino}benzoic acid, also known as DOBA, is a chemical compound that has been studied extensively for its potential use in scientific research. DOBA is a synthetic molecule that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 4-{[4-(2,4-dimethoxyphenyl)-4-oxobutanoyl]amino}benzoic acid is not fully understood, but it is thought to work by binding to specific proteins and altering their activity. One study found that this compound was able to bind to a protein involved in inflammation, reducing its activity and potentially providing a therapeutic benefit for inflammatory diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including anti-inflammatory and anti-cancer activity. One study found that this compound was able to inhibit the activity of a protein involved in the formation of blood vessels, suggesting that it may have potential as an anti-angiogenic agent.

Advantages and Limitations for Lab Experiments

4-{[4-(2,4-dimethoxyphenyl)-4-oxobutanoyl]amino}benzoic acid has several advantages for use in lab experiments, including its synthetic nature and its ability to bind to specific proteins. However, it also has limitations, including its potential toxicity and the need for further investigation into its mechanism of action.

Future Directions

There are several potential future directions for research on 4-{[4-(2,4-dimethoxyphenyl)-4-oxobutanoyl]amino}benzoic acid, including further investigation into its mechanism of action, its potential use as a therapeutic agent for a range of diseases, and its use as a tool for studying protein-protein interactions. Additionally, research could focus on developing new synthesis methods for this compound and exploring its potential use in combination with other compounds.

Synthesis Methods

4-{[4-(2,4-dimethoxyphenyl)-4-oxobutanoyl]amino}benzoic acid can be synthesized using a variety of methods, including solid-phase peptide synthesis and solution-phase synthesis. One commonly used method involves the reaction of 4-aminobenzoic acid with 2,4-dimethoxybenzaldehyde and 4-oxobutanoyl chloride in the presence of a base catalyst. The resulting product is then purified using column chromatography.

Scientific Research Applications

4-{[4-(2,4-dimethoxyphenyl)-4-oxobutanoyl]amino}benzoic acid has been studied for its potential use in a variety of scientific research applications, including as a tool for studying protein-protein interactions and as a potential therapeutic agent for a range of diseases. One study found that this compound was able to inhibit the activity of a protein involved in cancer cell growth, suggesting that it may have potential as an anti-cancer agent.